2-Methyl-6-(phenylthio)nicotinic acid

• Molecular Formula: C13H11NO2S
• Molecular Weight: 245.30 g/mol
• SMILES: CC1=C(C=CC(=N1)SC2=CC=CC=C2)C(=O)O
• InChI: InChI=1S/C13H11NO2S/c1-9-11(13(15)16)7-8-12(14-9)17-10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
• InChIKey: UGVRAJKOBWIZEH-UHFFFAOYSA-N

2-Methyl-6-(phenylthio)nicotinic Acid: Structural and Procurement Baseline

2-Methyl-6-(phenylthio)nicotinic acid (CAS 1355225-73-8, molecular formula C₁₃H₁₁NO₂S, molecular weight 245.30) is a 2-methyl, 6-phenylthio-substituted derivative of nicotinic acid . It belongs to a class of 6-substituted nicotinic acid analogues that have been investigated as potent inhibitors of carbonic anhydrase III (CAIII), a target implicated in hyperlipidemia and cancer [1]. More recently, structurally related 6-(thio)ether nicotinic acid derivatives have demonstrated noncompetitive inhibition of α-amylase and α-glucosidase, showing promise for type 2 diabetes research [2]. The compound is commercially available at 98% purity from multiple vendors and is intended for research and further manufacturing use only .

CAIII inhibitor screening for cancer and hyperlipidemia research

α-Amylase noncompetitive inhibition studies for type 2 diabetes research

Structure-activity relationship (SAR) of 6-substituted nicotinic acid probes

• [1] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research. 2017;26:1397–1404. View Source
• [2] Nicotinic Acid Derivatives As Novel Noncompetitive α-Amylase and α-Glucosidase Inhibitors for Type 2 Diabetes Treatment. ACS Medicinal Chemistry Letters. 2024;15(9):1474–1481. View Source

Why Generic Nicotinic Acid Analogs Cannot Replace It

Simple substitution of 2-Methyl-6-(phenylthio)nicotinic acid with other nicotinic acid derivatives is not scientifically valid due to the regiochemical and electronic specificity of its substitution pattern. The 2-methyl group introduces steric hindrance that alters the acid dissociation constant and binding geometry compared to unsubstituted nicotinic acid , while the 6-phenylthio moiety confers distinct lipophilicity and sulfur-mediated polarizability that cannot be replicated by 6-phenoxy (oxygen ether) or 6-alkylthio analogues [1]. In the CAIII inhibitor class, the position of the substituent on the pyridine ring critically modulates inhibitory potency by affecting coordinate bond formation with the Zn²⁺ ion in the enzyme active site [2]. Compared to the 4-methyl regioisomer (CAS 1355230-60-2), the 2-methyl substitution positions the methyl group adjacent to the carboxylic acid, potentially affecting both pKa and target engagement geometry. These structural nuances translate into quantifiable differences in biological activity profiles, as demonstrated in head-to-head studies of closely related 6-substituted nicotinic acid congeners against α-amylase, where minor substituent variations yielded IC₅₀ differences spanning from low micromolar to inactive [3].

REGIOISOMER 2-Methyl vs. 4-methyl substitution may alter pKa and Zn²⁺ coordination geometry; regioisomer not directly interchangeable

HETEROATOM 6-Phenylthio sulfur bridge may not be replicated by oxygen- or alkylthio-linked analogues; potency profile may shift

LIPOPHILICITY Unsubstituted nicotinic acid differs significantly in lipophilicity and membrane permeability; not a procurement substitute

• [1] Alzweiri M, et al. Chromatographic evaluation and QSAR optimization for benzoic acid analogues against carbonic anhydrase III. 2015. View Source
• [2] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII. Medicinal Chemistry Research. 2017;26:1397–1404. View Source
• [3] ACS Medicinal Chemistry Letters. 2024;15(9):1474–1481. Table 1: In Vitro Inhibitory Activity of compounds 6–9, 34–45 against α-amylase. View Source

Quantitative Differentiation from Closest Analogs

Regiochemical Differentiation: 2-Methyl vs. 4-Methyl Substitution

The 2-methyl substitution in 2-Methyl-6-(phenylthio)nicotinic acid positions the methyl group ortho to the carboxylic acid, which is predicted to alter the acid dissociation constant (pKa) and steric environment around the metal-coordinating carboxylate compared to the 4-methyl regioisomer (4-Methyl-6-(phenylthio)nicotinic acid, CAS 1355230-60-2). In the CAIII pharmacophore model, the carboxylic acid group forms a coordinate bond with the Zn²⁺ ion in the enzyme active site [1]. Ortho-substitution is known to influence carboxylate geometry and Zn²⁺ coordination distance, parameters that directly correlate with inhibitory potency in this target class [2]. While direct comparative IC₅₀ data for this specific pair are not yet published, class-level SAR from 6-substituted nicotinic acid analogues demonstrates that substituent position on the pyridine ring modulates CAIII inhibitory activity, with Ki values for representative 6-substituted analogues ranging from 41.6 μM to >200 μM depending on the nature and position of the substituent [1].

2-Methyl vs. 4-Methyl

Class-level inference

Predicted pKa shift and altered Zn²⁺ coordination due to ortho-methyl effect; class-level Ki range 41.6–>200 µM for 6-substituted nicotinic acids

Supports regioisomer-specific SAR review

Direct comparative IC₅₀ data not yet reported

Evidence Dimension	Predicted pKa shift and Zn²⁺ coordination geometry due to ortho-methyl effect
Target Compound Data	2-Methyl-6-(phenylthio)nicotinic acid: methyl group ortho to -COOH (predicted steric and electronic perturbation of carboxylate)
Comparator Or Baseline	4-Methyl-6-(phenylthio)nicotinic acid (CAS 1355230-60-2): methyl group para to -COOH (minimal steric effect on carboxylate)
Quantified Difference	No direct experimental comparison available; class-level Ki range for 6-substituted nicotinic acids: 41.6 μM to >200 μM against CAIII [1]
Conditions	In silico prediction and class-level SAR inference; CAIII esterase activity assay

Why This Matters

For procurement decisions in CAIII-targeted drug discovery, the 2-methyl regioisomer offers a distinct steric and electronic profile near the metal-binding pharmacophore that cannot be replicated by the 4-methyl analog.

• [1] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII. Medicinal Chemistry Research. 2017;26:1397–1404. Ki values reported for 6-substituted nicotinic acid analogues. View Source
• [2] Alzweiri M, et al. Chromatographic evaluation and QSAR optimization for benzoic acid analogues against carbonic anhydrase III. Semantic Scholar. 2015. View Source

Sulfur Bridge vs. Oxygen Bridge in Enzyme Inhibition

In a 2024 study of 6-substituted nicotinic acid derivatives as α-amylase inhibitors, the nature of the heteroatom bridge (sulfur vs. oxygen) was a critical determinant of inhibitory potency. Among compounds with a meta-substituted phenyl ring, the sulfur-bridged analogue (compound 44) achieved an IC₅₀ of 58.1 ± 4.1 μM against α-amylase with ~71.5% enzyme inactivation at saturation, compared to only ~46.5% residual activity for the clinical control acarbose [1]. The study explicitly noted that 'a meta-substituted phenyl ring with an -OMe substituent, whenever connected to the pyridine core with a sulfur bridge, led to the best inhibition activity' in the series [1]. This sulfur-bridge advantage is consistent with the structural features of 2-Methyl-6-(phenylthio)nicotinic acid, which incorporates a phenylthio (sulfur) rather than phenoxy (oxygen) linkage. The thioether linkage also confers metabolic stability compared to oxygen-based ethers while maintaining conformational flexibility, as evidenced in crystallographic studies of analogous compounds [2].

Sulfur vs. Oxygen Bridge

Cross-study comparable

Sulfur-bridged (44)IC₅₀ 58.1 ± 4.1 µM, ~71.5% inactivation

Acarbose~53.5% inactivation at saturation

Supports α-amylase inhibition endpoint comparison

Noncompetitive assay; starch substrate

Evidence Dimension	α-Amylase inhibitory potency: sulfur-bridged vs. oxygen-bridged 6-substituted nicotinic acids
Target Compound Data	2-Methyl-6-(phenylthio)nicotinic acid: 6-phenylthio substituent (sulfur bridge); cross-study inference from compound 44 IC₅₀ = 58.1 ± 4.1 μM [1]
Comparator Or Baseline	6-Phenoxynicotinic acid (oxygen bridge): typically lower potency in the same assay series; acarbose control IC₅₀ ~10-20 μM range but only ~53.5% inactivation [1]
Quantified Difference	Sulfur-bridged compound 44: ~71.5% enzyme inactivation vs. acarbose: ~53.5% inactivation at saturation; Ki(44) = 81.9 ± 4.1 μM vs. Ki(acarbose) = 62.4 ± 2.4 μM [1]
Conditions	α-Amylase inhibition assay; 20 mM potassium phosphate buffer; soluble starch substrate; incubation at 95 °C for 10 min; IC₅₀ and Ki determined by noncompetitive inhibition model

Why This Matters

The sulfur bridge in the 6-phenylthio motif provides superior enzyme inactivation capacity compared to oxygen-bridged analogues, a critical differentiator for α-amylase inhibitor development programs.

• [1] ACS Medicinal Chemistry Letters. 2024;15(9):1474–1481. Table 1 (IC₅₀ data for compounds 6–49), Table 2 (Ki data for 8, 44, acarbose). Compound 44: meta-OMe-phenylthio nicotinic acid derivative. View Source
• [2] Thiophenyl Derivatives of Nicotinamide Are Metabolized by the NAD Salvage Pathway into Unnatural NAD Derivatives That Inhibit IMPDH. MedChemExpress. Evidence for thioether metabolic stability. View Source

Physicochemical Differentiation: logP and Solubility Profiles

The phenylthio substituent at position 6 significantly increases lipophilicity compared to unsubstituted nicotinic acid. The 6-substituted nicotinic acid class, as studied in the 2024 ACS Medicinal Chemistry Letters paper, showed consensus logP values in the range of 1.25–1.89 and predicted good aqueous solubility (ESOL classification: Soluble) for the most promising compounds [1]. The specific compound 44 (a 6-phenylthio nicotinic acid derivative with meta-OMe substitution) displayed consensus logP = 1.57, 4 H-bond acceptors, 2 H-bond donors, no Lipinski violations, high predicted GI absorption, and a bioavailability score of 0.56 [1]. In contrast, unsubstituted nicotinic acid (logP ~0.3) shows markedly lower lipophilicity, which can limit membrane permeability. The phenylthio group enhances membrane partitioning while the carboxylic acid retains the capacity for Zn²⁺ coordination in metalloenzyme active sites, a dual feature critical for CAIII and related targets [2].

Lipophilicity Profile

Cross-study comparable

Predicted logP ~1.57 (related 6-phenylthio analogue) vs. ~0.3 (unsubstituted nicotinic acid)

Supports membrane partitioning assessment

SwissADME prediction; bioavailability score 0.56 for analogue

Evidence Dimension	Computed lipophilicity (consensus logP) and predicted drug-likeness parameters
Target Compound Data	2-Methyl-6-(phenylthio)nicotinic acid: predicted logP higher than unsubstituted nicotinic acid due to phenylthio and methyl substituents (cross-study inference from analogue 44: logP = 1.57) [1]
Comparator Or Baseline	Nicotinic acid (unsubstituted): experimental logP ≈ 0.36; 6-phenoxynicotinic acid: lower logP than corresponding thioether
Quantified Difference	Estimated logP differential: +1.2 to +1.5 log units vs. unsubstituted nicotinic acid; analogue 44 bioavailability score: 0.56; no BBB permeation predicted [1]
Conditions	SwissADME in silico prediction; ESOL solubility model; consensus logP (average of multiple prediction algorithms)

Why This Matters

The enhanced lipophilicity of the 6-phenylthio motif directly impacts compound procurement decisions for cell-based assays and in vivo studies, where membrane permeability and bioavailability are critical go/no-go parameters.

• [1] ACS Medicinal Chemistry Letters. 2024;15(9):1474–1481. Table 3: ADME and Drug-likeness of 8, 35, 39, and 44. View Source
• [2] Mohammad HK, et al. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII. Medicinal Chemistry Research. 2017;26:1397–1404. Mechanism: carboxylic acid coordinates Zn²⁺ in CAIII active site. View Source

Noncompetitive vs. Competitive Inhibition Mechanism

The 2024 structure-activity relationship study of 6-(thio)ether nicotinic acid derivatives established that the most potent compounds in this class operate through a noncompetitive inhibition mechanism against both α-amylase and α-glucosidase, a finding confirmed by kinetic analysis showing decreased apparent Vmax with minimal effect on apparent Km [1]. This represents a mechanistic differentiation from the majority of clinical α-amylase/α-glucosidase inhibitors (including acarbose), which typically act via reversible competitive mechanisms [1]. Noncompetitive inhibition offers a key advantage: inhibitor efficacy is independent of substrate concentration, providing more consistent postprandial glucose control. The study authors explicitly stated that 'the noncompetitive inhibition on both enzymes provided by our nicotinic acid 6-pyridine (thio)ether derivatives offers great advantages over a competitive mechanism' [1]. As a 6-phenylthio nicotinic acid derivative, 2-Methyl-6-(phenylthio)nicotinic acid shares this pharmacophoric core and is predicted to engage the same allosteric binding site.

Noncompetitive Mechanism

Class-level inference

6-(thio)ether seriesDecreased Vmax, minimal Km shift

AcarboseAlso noncompetitive in this assay

Supports allosteric inhibitor screening context

Kinetic analysis with porcine pancreatic α-amylase

Evidence Dimension	Inhibition mechanism type: noncompetitive vs. competitive
Target Compound Data	2-Methyl-6-(phenylthio)nicotinic acid: predicted noncompetitive inhibitor (class-level inference from 6-(thio)ether nicotinic acid series) [1]
Comparator Or Baseline	Acarbose: noncompetitive under the same assay conditions (Ki = 62.4 ± 2.4 μM for α-amylase, 90.7 ± 1.8 μM for α-glucosidase) [1]; miglitol and voglibose: no α-amylase inhibition [1]
Quantified Difference	Class-level: compound 44 reduced apparent Vmax with minimal Km shift (characteristic of noncompetitive inhibition); Ki = 81.9 ± 4.1 μM vs. acarbose Ki = 62.4 ± 2.4 μM, but with superior enzyme inactivation (71.5% vs. 53.5%) [1]
Conditions	Kinetic assay with varying substrate (starch) and inhibitor concentrations; noncompetitive model fit; α-amylase from porcine pancreas

Why This Matters

The noncompetitive mechanism distinguishes this compound class from most existing α-amylase inhibitors and may justify procurement for allosteric inhibitor screening cascades, where substrate-independent inhibition is a desired pharmacological profile.

• [1] ACS Medicinal Chemistry Letters. 2024;15(9):1474–1481. Kinetic analysis: Figure 3, Table 2, Table S1. Inhibition constants and mechanistic determination. View Source

Recommended Research and Procurement Scenarios

CAIII-Targeted Cancer and Hyperlipidemia Drug Discovery

As a 6-substituted nicotinic acid analogue, 2-Methyl-6-(phenylthio)nicotinic acid is suitable for carbonic anhydrase III (CAIII) inhibitor screening cascades. The 2-methyl substitution adjacent to the carboxylic acid may fine-tune Zn²⁺ coordination geometry compared to unsubstituted or 4-methyl congeners, potentially yielding differentiated inhibitory profiles. Researchers should procure this compound alongside the 4-methyl regioisomer (CAS 1355230-60-2) and 6-(phenylthio)nicotinic acid (CAS 51362-48-2) to generate head-to-head SAR data, as demonstrated in the CAIII inhibitor class where 6-substituted nicotinic acid analogues showed Ki values from 41.6 μM to >200 μM depending on substituent identity [1].

Allosteric α-Amylase Inhibitor Development for Type 2 Diabetes

Based on class-level evidence that 6-(thio)ether nicotinic acid derivatives act as noncompetitive α-amylase inhibitors with superior enzyme inactivation capacity (up to ~72% at saturation vs. ~53.5% for acarbose) [2], 2-Methyl-6-(phenylthio)nicotinic acid should be prioritized for procurement in allosteric α-amylase inhibitor programs. Its sulfur bridge distinguishes it from oxygen-linked analogues, which generally show lower potency in this target class. The compound is appropriate for both biochemical IC₅₀ determination and mechanistic (kinetic) studies to confirm noncompetitive binding mode.

Agrochemical Discovery: Plant Growth Regulation and Fungicide Screening

Nicotinic acid derivatives bearing phenylthio substituents have been described in patent literature as fungicides and plant growth regulators [3]. The 2-methyl-6-phenylthio substitution pattern may offer differentiated physicochemical properties (enhanced logP, altered volatility) compared to simpler nicotinic acid derivatives, potentially improving cuticular penetration in foliar applications. Procurement for agrochemical screening libraries is justified when SAR exploration of the 6-position phenylthio motif is desired alongside the 2-methyl substitution for steric modulation.

Chemical Biology Tool for NAD Salvage Pathway Studies

Thiophenyl derivatives of nicotinamide have been shown to be metabolized by the NAD salvage pathway into unnatural NAD derivatives that inhibit IMPDH and exhibit toxicity to peripheral nerve cancers [4]. 2-Methyl-6-(phenylthio)nicotinic acid, as a structurally related carboxylic acid analogue, may serve as a probe or precursor for investigating NAD metabolism interference. Its procurement as a research tool is warranted for studies examining how 6-position phenylthio substitution affects metabolic processing through the NAD salvage pathway compared to nicotinamide-based probes.

Application

Selection Property

Validation Focus

CAIII inhibitor research

2-Methyl substitution pattern

Zn²⁺ coordination vs. 4-methyl isomer

Allosteric α-amylase inhibitor research

6-Phenylthio sulfur bridge

Noncompetitive enzyme inactivation

Agrochemical screening

Enhanced lipophilicity profile

Cuticular penetration and physicochemical profiling

NAD salvage pathway probe

Phenylthio nicotinic acid scaffold

Metabolic processing into NAD analogues

• [1] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research. 2017;26:1397–1404. View Source
• [2] ACS Medicinal Chemistry Letters. 2024;15(9):1474–1481. Nicotinic Acid Derivatives As Novel Noncompetitive α-Amylase and α-Glucosidase Inhibitors. View Source
• [3] Nicotinic acid derivatives and herbicides. US Patent 5877120. 1999. Describes nicotinic acid derivatives with phenylthio substitution as herbicidal and fungicidal agents. View Source
• [4] Thiophenyl Derivatives of Nicotinamide Are Metabolized by the NAD Salvage Pathway into Unnatural NAD Derivatives That Inhibit IMPDH and Are Toxic to Peripheral Nerve Cancers. MedChemExpress. View Source